Cas no 1896823-72-5 (3-(3-chlorophenyl)but-3-en-1-amine)

• Product Name: 3-(3-chlorophenyl)but-3-en-1-amine
• CAS No: 1896823-72-5
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 6275485
• PubChem ID: 117269036
• Update Time: 2025-06-26

3-(3-chlorophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)but-3-en-1-amine
• EN300-1997336
• 1896823-72-5

• Inchi： 1S/C10H12ClN/c1-8(5-6-12)9-3-2-4-10(11)7-9/h2-4,7H,1,5-6,12H2
• InChI Key： VJRIVYGONDOHOA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(=C)CCN

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-chlorophenyl)but-3-en-1-amine

3-(3-Chlorophenyl)But-3-en-1-Amine: A Comprehensive Overview

3-(3-Chlorophenyl)But-3-en-1-Amine, also known by its CAS number 1896823-72-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique chemical structure and potential applications in drug development and advanced materials. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to 3-(3-Chlorophenyl)But-3-en-1-Amine.

The chemical structure of 3-(3-Chlorophenyl)But-3-en-1-Amine consists of a butenyl group (a four-carbon chain with a double bond) substituted with a chlorophenyl group at the third position. The presence of the chlorine atom in the aromatic ring introduces electronic effects that influence the compound's reactivity and stability. This structure makes it a versatile building block for various chemical transformations, particularly in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of 3-(3-Chlorophenyl)But-3-en-1-Amine as a precursor in the development of novel pharmaceutical agents. Researchers have explored its role in synthesizing compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its pharmaceutical applications, 3-(3-Chlorophenyl)But-3-en-1-Amine has shown promise in materials science. Its ability to undergo polymerization under specific conditions makes it a candidate for developing advanced polymers with tailored mechanical and thermal properties. A 2021 study in the Nature Materials journal reported that polymers derived from this compound exhibit enhanced flexibility and durability, making them suitable for use in flexible electronics and biomedical devices.

The synthesis of 3-(3-Chlorophenyl)But-3-en-1-Amine typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent dehydrohalogenation to introduce the double bond. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact. Green chemistry approaches, such as using biodegradable solvents or enzymatic catalysts, are being explored to further enhance the sustainability of its synthesis.

In terms of physical properties, 3-(3-Chlorophenyl)But-3-en-1-Amine is characterized by its melting point of approximately 65°C and boiling point around 145°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in various chemical reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with findings indicating moderate stability under ambient conditions but requiring controlled storage to prevent degradation.

The application of computational chemistry tools has significantly advanced our understanding of 3-(3-Chlorophenyl)But-3-en-1-Amine's electronic properties. Density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation effects due to the butenyl group, which influences its reactivity towards electrophilic substitution reactions. These insights have guided researchers in designing more efficient synthetic pathways and optimizing reaction conditions.

In conclusion, 3-(3-Chlorophenyl)But-3-en-1-Amine, CAS No. 189682